![molecular formula C22H24N2O4S B2631475 N-cyclopentyl-2-(1,1-dioxido-4-oxo-2-phenyl-3,4-dihydro-1,5-benzothiazepin-5(2H)-yl)acetamide CAS No. 852452-23-4](/img/structure/B2631475.png)
N-cyclopentyl-2-(1,1-dioxido-4-oxo-2-phenyl-3,4-dihydro-1,5-benzothiazepin-5(2H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclopentyl-2-(1,1-dioxido-4-oxo-2-phenyl-3,4-dihydro-1,5-benzothiazepin-5(2H)-yl)acetamide is a useful research compound. Its molecular formula is C22H24N2O4S and its molecular weight is 412.5. The purity is usually 95%.
BenchChem offers high-quality N-cyclopentyl-2-(1,1-dioxido-4-oxo-2-phenyl-3,4-dihydro-1,5-benzothiazepin-5(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclopentyl-2-(1,1-dioxido-4-oxo-2-phenyl-3,4-dihydro-1,5-benzothiazepin-5(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Benzothiazepine derivatives are synthesized through various chemical reactions, showcasing their versatility in organic synthesis. Nguyen et al. (2018) developed a new benzothiazepine derivative via the reaction of o-aminothiophenol, highlighting the structural determination through spectral data (C. T. Nguyen, H. Bui, & D. H. Nguyen, 2018). Similarly, Akbarzadeh et al. (2012) described a five-component synthesis approach for benzodiazepine derivatives, evaluating their antibacterial activities (Roya Akbarzadeh et al., 2012). These studies underscore the chemical diversity achievable with benzothiazepines and their relevance in developing new compounds with potential biological applications.
Potential Therapeutic Applications
Research into benzothiazepine derivatives also extends into exploring their potential therapeutic applications. For instance, Xu et al. (1998) investigated the cycloaddition reactions of benzothiazepines, leading to compounds with unique structures and potential for further biological evaluation (Jiaxi Xu, Sheng Jin, & Q. Xing, 1998). Yurttaş et al. (2015) synthesized benzothiazole derivatives to screen for antitumor activity, identifying compounds with significant anticancer properties (L. Yurttaş, Funda Tay, & Ş. Demirayak, 2015). These findings suggest the potential of benzothiazepine derivatives in medicinal chemistry, particularly in designing new anticancer agents.
Chemical Behavior and Transformations
The reactivity and chemical transformations of benzothiazepine derivatives offer insights into their utility in synthetic chemistry. Xu et al. (2010) explored the reactions of benzothiazepines with phenylacetyl chloride, proposing a mechanism for the formation of oxazinone derivatives (Jiaxi Xu, Chao Wang, & Qihan Zhang, 2010). This study exemplifies the complex chemical behavior of benzothiazepines, contributing to the understanding of their chemical properties and potential for creating novel compounds.
properties
IUPAC Name |
N-cyclopentyl-2-(1,1,4-trioxo-2-phenyl-2,3-dihydro-1λ6,5-benzothiazepin-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O4S/c25-21(23-17-10-4-5-11-17)15-24-18-12-6-7-13-19(18)29(27,28)20(14-22(24)26)16-8-2-1-3-9-16/h1-3,6-9,12-13,17,20H,4-5,10-11,14-15H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMRICAIDKRWFGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)CN2C(=O)CC(S(=O)(=O)C3=CC=CC=C32)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.